Cas no 2137870-15-4 (3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: 3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 2137870-15-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5263676
• Update Time: 2025-05-20

3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C10H11N3O/c1-7-6-13(12-8(7)2)10-4-3-9(14)5-11-10/h3-6,14H,1-2H3
• InChI Key： ZEEQZAQZIPXOMU-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=C(C)C(C)=N2)=CC=C1O

Additional information on 3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)-

3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)-: A Comprehensive Overview

3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)- is a structurally complex organic compound with the CAS registry number 2137870-15-4. This compound belongs to the class of pyridinols, which are derivatives of pyridine with hydroxyl groups attached. The presence of the pyrazole ring in its structure adds to its uniqueness and potential applications in various fields. Recent studies have highlighted its role in drug discovery, material science, and as a precursor in organic synthesis.

The molecular structure of 3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)- consists of a pyridine ring substituted at position 6 with a pyrazole moiety. The pyrazole ring is further substituted with two methyl groups at positions 3 and 4. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications. The compound's aromaticity and heterocyclic nature contribute to its stability and reactivity in different chemical environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)-. Researchers have employed methodologies such as Ullmann coupling, Stille coupling, and click chemistry to construct the molecule with high precision. These methods not only ensure high yields but also allow for the incorporation of functional groups at specific positions, enhancing the compound's versatility.

The compound has garnered significant attention in the pharmaceutical industry due to its potential as a bioisostere and lead compound in drug design. Its ability to mimic the pharmacophoric features of other bioactive molecules makes it an attractive candidate for developing new drugs. For instance, studies have shown that 3-Pyridinol derivatives can modulate enzyme activity and receptor binding, opening avenues for treating various diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)- has found utility in material science. Its aromaticity and heterocyclic structure make it suitable for use in designing advanced materials such as organic semiconductors, nanomaterials, and polymer composites. Recent research has explored its role as a building block for constructing two-dimensional materials with enhanced electronic properties.

The compound's role as a precursor in organic synthesis cannot be overlooked. Its ability to undergo various transformations such as oxidation, reduction, and cyclization reactions makes it a valuable intermediate in synthesizing complex molecules. For example, researchers have utilized it to construct bioactive compounds with intricate architectures.

From an environmental perspective, understanding the degradation pathways of 3-Pyridinol derivatives is crucial for assessing their impact on ecosystems. Studies have shown that these compounds can undergo microbial degradation under specific conditions, reducing their persistence in the environment. However, further research is needed to fully understand their environmental fate and toxicity profiles.

In conclusion, 3-Pyridinol, 6-(3,4-dimethyl-1H-pyrazol-1-yl)- (CAS No: 2137870-15-4) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers in drug discovery, material science, and organic synthesis. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific innovation.